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Reproducibility of Dibenzyl Disulfide Corrosion
Studies: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the experimental reproducibility of corrosion
studies involving Dibenzyl Disulfide (DBDS). It is intended to assist researchers in designing
robust experiments and interpreting results with a clear understanding of the critical variables
that influence outcomes. This document synthesizes data from various studies to highlight the
factors affecting reproducibility and provides standardized protocols for key experimental
methods.

Factors Influencing Reproducibility

The reproducibility of Dibenzyl Disulfide (DBDS) corrosion studies is critically dependent on a
range of experimental parameters. Variations in these factors can lead to significant differences
in observed corrosion rates and the formation of copper sulfide, the primary corrosion product.
Understanding and controlling these variables is paramount for achieving consistent and
comparable results across different studies and laboratories.

Key factors that have been identified to influence the outcomes of DBDS corrosion studies
include:
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o Temperature: The rate of copper sulfide formation is highly dependent on temperature.
Higher temperatures generally accelerate the degradation of DBDS and the subsequent
corrosion of copper.[1][2]

o DBDS Concentration: The concentration of DBDS in the insulating medium, typically mineral
oil, directly impacts the extent of corrosion.[1][3] Even low concentrations of DBDS can lead
to significant corrosion over time.[1]

o Oxygen Availability: The presence of oxygen can influence the corrosion mechanism. Some
studies suggest that low-oxygen environments may promote the deposition of copper sulfide
on paper insulation, while others indicate that oxygen can accelerate the overall corrosion
process.[4]

e Presence of Other Compounds: The composition of the insulating oil, including the presence
of other additives such as antioxidants (e.g., DBPC) and passivators, can either inhibit or
accelerate the corrosive effects of DBDS.

o Test Method and Duration: The specific experimental protocol employed, such as the ASTM
D1275 or the Covered Conductor Deposition (CCD) test, and the duration of the experiment
are crucial determinants of the results.[4][5]

The following diagram illustrates the interplay of these key factors that affect the reproducibility
of DBDS corrosion studies.
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Factors Influencing the Reproducibility of DBDS Corrosion Studies.

Comparative Analysis of Experimental Data

The following tables summarize quantitative and semi-quantitative data from various studies on
the effect of DBDS concentration and temperature on copper corrosion. The lack of
standardized reporting across studies makes direct numerical comparison challenging;
however, the trends are informative for experimental design.

Table 1: Effect of Dibenzyl Disulfide (DBDS) Concentration on Copper Corrosion
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DBDS
. Test Temperatur . Observed
Concentrati Duration Reference
Method e (°C) Outcome
on (ppm)
ASTM Copper strip
5 D1275B 150 >100 hours failed [1]
Conditions (corroded)
Considered
>4 CCD Test 150 72 hours ) [3]
corrosive
Threshold for
copper
10 Not Specified  Not Specified  Not Specified sulfide [6]
deposition
risk
ASTM Copper strip
50 D1275B 150 40-48 hours failed [1]
Conditions (corroded)
ASTM Copper strip
125 D1275B 150 40-48 hours failed [1]
Conditions (corroded)
Copper stri
ASTM PP P
250 150 <40 hours failed [1]
D1275B
(corroded)

Table 2: Effect of Temperature on Dibenzyl Disulfide (DBDS) Corrosion
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DBDS
Temperatur . Test . Observed

Concentrati Duration Reference
e (°C) Method Outcome

on

Corrosive
N sulfur attack
80 Present Not Specified  >60 days [1]
on copper

observed

Corrosion of
N "Relatively copper
110 Present Not Specified ) [1]
short period" surface

occurred

Historical

standard;
N ASTM
140 Not Specified 19 hours found to be [5]
D1275A ) o
insufficient for

some oils

More severe
and sensitive
N ASTM method for
150 Not Specified 48 hours ] [5]
D1275B detecting
corrosive

sulfur

Standard
temperature
- for Covered
150 Not Specified  CCD Test 72 hours [7]
Conductor
Deposition

test

Inter-Laboratory Reproducibility

An international round-robin test conducted by CIGRE Working Group A2.32 provides the most
direct assessment of the reproducibility of corrosive sulfur tests. The findings from this effort led
to the development of the IEC 62535 standard. A key finding from these inter-laboratory tests
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was that for repeatability (i.e., duplicate results within the same laboratory), there was 100%
agreement. While specific quantitative data for reproducibility (agreement between different
laboratories) is not readily available in the public domain, the establishment of a standardized
method like IEC 62535 based on this work is a significant step towards improving inter-
laboratory agreement.

Experimental Protocols

Detailed and standardized experimental protocols are essential for enhancing the
reproducibility of research findings. Below are the methodologies for two key tests used in the
evaluation of DBDS-related corrosion.

ASTM D1275-B: Standard Test Method for Corrosive
Sulfur in Electrical Insulating Liquids

This method is designed to detect the presence of corrosive sulfur compounds in electrical
insulating oils.

1. Apparatus:

e Oven or bath capable of maintaining a temperature of 150 + 1°C.
o Test flasks, 250 mL.

» Electrolytic copper strips (99.9+% purity).

» Polishing materials (silicon carbide paper of various grits).

» Nitrogen gas supply.

2. Procedure:

o Prepare a copper strip by polishing it to a clean, uniform surface.

e Place the polished strip in a test flask and add 250 mL of the oil sample.

» Purge the flask with nitrogen for 1 minute to remove oxygen.

o Seal the flask and place it in the oven at 150°C for 48 hours.

 After the incubation period, remove the strip, wash it with a suitable solvent, and compare it
to the ASTM Copper Strip Corrosion Standard.

3. Interpretation:
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» The degree of corrosion is assessed by the color change of the copper strip. A "pass" or "fail"
determination is made based on the ASTM classification.

Covered Conductor Deposition (CCD) Test (Based on
IEC 62535)

This test evaluates the propensity of an insulating oil to cause the formation of copper sulfide
deposits on paper-wrapped conductors.

1. Apparatus:

e Oven capable of maintaining a temperature of 150 + 1°C.
e Glass vials with airtight caps.

o Copper conductors.

o Kraft insulating paper.

2. Procedure:

o Wrap a copper conductor with one layer of Kraft insulating paper.

e Place the wrapped conductor in a glass vial and add the oil sample.

o Seal the vial and place it in the oven at 150°C for 72 hours.

 After the aging period, remove the wrapped conductor.

o Carefully unwrap the paper and visually inspect both the paper and the conductor for any
discoloration or deposits.

3. Interpretation:

e The presence and color of any deposits on the paper or the conductor are used to classify
the oil as corrosive or non-corrosive.

The following diagram outlines the workflow for the ASTM D1275-B and CCD tests.
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ASTM D1275-B Workflow CCD Test (IEC 62535) Workflow
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Workflow for ASTM D1275-B and CCD Tests.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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